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Compound of Interest

Compound Name: Cefoselis hydrochloride

Cat. No.: B10799927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cefoselis hydrochloride, a fourth-

generation cephalosporin antibiotic. The document details its chemical identifiers, mechanism

of action, and general experimental methodologies, presenting quantitative data in a structured

format for ease of reference.

Core Chemical and Physical Properties
Cefoselis is a potent, broad-spectrum, beta-lactam antibiotic.[1][2] The hydrochloride salt form

is frequently utilized in research and pharmaceutical formulations.

Chemical Identifiers
The following table summarizes the key chemical identifiers for Cefoselis and its hydrochloride

and sulfate salts.
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Identifier Cefoselis
Cefoselis
Hydrochloride

Cefoselis Sulfate

CAS Number
122841-10-5[1][3][4]

[5]
911212-25-4[6][7] 122841-12-7[5]

Molecular Formula C₁₉H₂₂N₈O₆S₂[3][4][5] C₁₉H₂₃ClN₈O₆S₂[6]
C₁₉H₂₂N₈O₆S₂·H₂SO₄[

5]

Molecular Weight 522.56 g/mol [5][8] 559.02 g/mol [6][9] 620.64 g/mol [5]

IUPAC Name

(6R,7R)-7-[[(2Z)-2-(2-

amino-1,3-thiazol-4-

yl)-2-

methoxyiminoacetyl]a

mino]-3-[[2-(2-

hydroxyethyl)-3-

iminopyrazol-1-

yl]methyl]-8-oxo-5-

thia-1-

azabicyclo[4.2.0]oct-2-

ene-2-carboxylic acid

(6R,7R)-7-[(2Z)-2-(2-

amino-1,3-thiazol-4-

yl)-2-

(methoxyimino)aceta

mido]-3-{[2-(2-

hydroxyethyl)-3-imino-

2,3-dihydro-1H-

pyrazol-1-yl]methyl}-8-

oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-

ene-2-carboxylic acid

hydrochloride[6]

Not explicitly found

Canonical SMILES

CO/N=C(/C1=CSC(=

N1)N)\C(=O)N[C@H]2

[C@@H]3N(C2=O)C(

=C(CS3)C[N+]4=CC=

C(N4CCO)N)C(=O)

[O-][4]

Cl.CO/N=C(/C1=CSC(

N)=N1)\C(=O)N[C@H]

1[C@H]2SCC(CN3C=

CC(=N)N3CCO)=C(C(

O)=O)N2C1=O[6]

Not explicitly found

InChI Key
BHXLLRXDAYEMPP-

SBGRAJFYSA-N[3][4]

NRCXQSKOHNLPO

W-ZQCAECPKSA-

N[6]

Not explicitly found

Mechanism of Action
As a beta-lactam antibiotic, Cefoselis exerts its bactericidal effect by inhibiting the synthesis of

the bacterial cell wall.[2] This action is primarily achieved through the binding and inactivation
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of penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of

peptidoglycan synthesis.[2][4] The disruption of this process leads to a compromised cell wall,

ultimately resulting in cell lysis and bacterial death.[2][4] Cefoselis is effective against a wide

range of Gram-positive and Gram-negative bacteria.[1]
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Mechanism of action of Cefoselis.

Experimental Protocols
Detailed experimental protocols for Cefoselis hydrochloride are typically proprietary or found

within specific published research. However, this section outlines the general methodologies for

key experiments cited in the literature.
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In Vitro Antibacterial Activity Assessment
The in vitro activity of Cefoselis is commonly determined through antimicrobial susceptibility

testing (AST). The primary objective is to determine the minimum inhibitory concentration

(MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a

microorganism.

General Methodology:

Bacterial Strain Preparation: Pure cultures of clinical isolates are grown on appropriate agar

media and then suspended in a broth to a standardized turbidity (e.g., 0.5 McFarland

standard).

Antibiotic Dilution: A series of twofold dilutions of Cefoselis hydrochloride are prepared in a

liquid growth medium (e.g., Mueller-Hinton broth).

Inoculation: The standardized bacterial suspension is inoculated into each dilution of the

antibiotic.

Incubation: The inoculated samples are incubated under specific conditions (e.g., 37°C for

18-24 hours).

MIC Determination: The MIC is read as the lowest concentration of Cefoselis that shows no

visible turbidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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